Cas no 68171-60-8 (1-(carboxylatomethyl)-2-heptyl-4,5-dihydro-1-(2-hydroxyethyl)-1H-imidazolium)

1-(carboxylatomethyl)-2-heptyl-4,5-dihydro-1-(2-hydroxyethyl)-1H-imidazolium structure
68171-60-8 structure
Product Name:1-(carboxylatomethyl)-2-heptyl-4,5-dihydro-1-(2-hydroxyethyl)-1H-imidazolium
CAS No:68171-60-8
MF:C14H26N2O3
MW:270.367844104767
CID:1725863
PubChem ID:109685
Update Time:2025-04-21

1-(carboxylatomethyl)-2-heptyl-4,5-dihydro-1-(2-hydroxyethyl)-1H-imidazolium Chemical and Physical Properties

Names and Identifiers

    • 1-(carboxylatomethyl)-2-heptyl-4,5-dihydro-1-(2-hydroxyethyl)-1H-imidazolium
    • 1H-Imidazolium, 1-(carboxymethyl)-2-heptyl-4,5-dihydro-1-(2-hydroxyethyl)-, inner salt
    • [2-heptyl-1-(2-hydroxyethyl)-4,5-dihydro-1H-imidazol-1-ium-1-yl]acetate
    • SCHEMBL20313465
    • IGYYYMBAPCNKSD-UHFFFAOYSA-N
    • NS00091623
    • DTXSID00987680
    • 68171-60-8
    • EINECS 269-032-2
    • Inchi: 1S/C14H26N2O3/c1-2-3-4-5-6-7-13-15-8-9-16(13,10-11-17)12-14(18)19/h17H,2-12H2,1H3
    • InChI Key: IGYYYMBAPCNKSD-UHFFFAOYSA-N
    • SMILES: OCC[N+]1(CC(=O)[O-])C(CCCCCCC)=NCC1

Computed Properties

  • Exact Mass: 270.19448
  • Monoisotopic Mass: 270.19434270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 72.7Ų

Experimental Properties

  • PSA: 72.72
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